Cas no 1012878-95-3 (6-chloro-4-(phenylamino)-3-Pyridinemethanol)

• Product Name: 6-chloro-4-(phenylamino)-3-Pyridinemethanol
• CAS No: 1012878-95-3
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 2108152
• Update Time: 2023-11-19

6-chloro-4-(phenylamino)-3-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(phenylamino)-3-Pyridinemethanol
• ISLHXDMXTFQHTF-UHFFFAOYSA-N
• (6-chloro-4-phenylamino-pyridin-3-yl)-methanol
• (6-chloro-4-(phenylamino)pyridin-3-yl)methanol
• CID 86620159
• 3-Pyridinemethanol, 6-chloro-4-(phenylamino)-

• Inchi： 1S/C12H11ClN2O/c13-12-6-11(9(8-16)7-14-12)15-10-4-2-1-3-5-10/h1-7,16H,8H2,(H,14,15)
• InChI Key： ISLHXDMXTFQHTF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CO)NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Topological Polar Surface Area: 45.2

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 407.2±45.0 °C(Predicted)
• pka: 12.93±0.10(Predicted)